Cas no 60437-17-4 (3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers))

• Product Name: 3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers)
• CAS No: 60437-17-4
• Molecular Formula: C₂₂H₃₆O₂
• Molecular Weight: 332.52004
• CID: 1060161
• PubChem ID: 5366011

3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers) Properties

Names and Identifiers

• 3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers)
• 3,7,11,15-Tetramethy
• 3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers)
• 3,7,11,15-TetraMethylhexadeca-2,6,10,14-tetraensaeureaethylester
• ethyl (2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenoate
• 2,6,10,14-Hexadecatetraenoic acid,3,7,11,15-tetramethyl-,ethyl ester,all E
• 3,7,11,15-tetramethyl-hexadeca-2,6,10,14-tetraenoic acid ethyl ester
• Ethyl (2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenoate
• DTXSID00418621
• ethyl 3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenoate
• 2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, ethyl ester, all E-
• 3,7,11,15-TETRAMETHYL-2,6,10,14-HEXADECATETRAENIC ACID ETHYL ESTER
• 3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester
• BFYVSGCRUDETNO-JYQWTDEISA-N
• Ethyl (2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenoate #
• 60437-17-4
• AC1NSMQL
• SCHEMBL1564345

• InChIKey： BFYVSGCRUDETNO-JYQWTDEISA-N
• Inchi： InChI=1S/C22H36O2/c1-7-24-22(23)17-21(6)16-10-15-20(5)14-9-13-19(4)12-8-11-18(2)3/h11,13,15,17H,7-10,12,14,16H2,1-6H3/b19-13+,20-15+,21-17+
• SMILES： CCOC(=O)/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CCC=C(C)C

Computed Properties

• Exact Mass: 332.27200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 332.271530387g/mol
• Heavy Atom Count: 24
• Complexity: 486
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 6.69520
• PSA: 26.30000
• Boiling Point: 423.7±34.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 211.1±16.8 °C
• Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Hexane
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids